Cas no 2137684-12-7 (3-Chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine)
2137684-12-7 structure
Product Name:3-Chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine
CAS No:2137684-12-7
MF:C6H5ClN4
MW:168.583698987961
CID:6295986
PubChem ID:165859756
Update Time:2024-01-10
3-Chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- EN300-733256
- 3-chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine
- 2137684-12-7
- 3-Chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine
-
- Inchi: 1S/C6H5ClN4/c1-4-2-5-9-10-6(7)11(5)3-8-4/h2-3H,1H3
- InChI Key: IFDVRTKHBGSXCL-UHFFFAOYSA-N
- SMILES: ClC1=NN=C2C=C(C)N=CN21
Computed Properties
- Exact Mass: 168.0202739g/mol
- Monoisotopic Mass: 168.0202739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.1Ų
3-Chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-733256-0.05g |
3-chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine |
2137684-12-7 | 95.0% | 0.05g |
$719.0 | 2025-03-11 | |
| Enamine | EN300-733256-0.1g |
3-chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine |
2137684-12-7 | 95.0% | 0.1g |
$755.0 | 2025-03-11 | |
| Enamine | EN300-733256-0.25g |
3-chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine |
2137684-12-7 | 95.0% | 0.25g |
$789.0 | 2025-03-11 | |
| Enamine | EN300-733256-0.5g |
3-chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine |
2137684-12-7 | 95.0% | 0.5g |
$823.0 | 2025-03-11 | |
| Enamine | EN300-733256-1.0g |
3-chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine |
2137684-12-7 | 95.0% | 1.0g |
$857.0 | 2025-03-11 | |
| Enamine | EN300-733256-2.5g |
3-chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine |
2137684-12-7 | 95.0% | 2.5g |
$1680.0 | 2025-03-11 | |
| Enamine | EN300-733256-5.0g |
3-chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine |
2137684-12-7 | 95.0% | 5.0g |
$2485.0 | 2025-03-11 | |
| Enamine | EN300-733256-10.0g |
3-chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine |
2137684-12-7 | 95.0% | 10.0g |
$3683.0 | 2025-03-11 |
3-Chloro-7-methyl-[1,2,4]triazolo[4,3-c]pyrimidine Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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